Cas no 1161681-20-4 (juncuenin B)

juncuenin B structure
Product Name:juncuenin B
CAS No:1161681-20-4
Molecular Formula:C18H18O2
Molecular Weight:266.334325313568
CID:2053677
PubChem ID:44178766
juncuenin B Properties
Names and Identifiers
-
- juncuenin B
- AKOS040762860
- F94137
- CHEMBL4065730
- 1161681-20-4
- SCHEMBL23754257
- Juncuenin B
-
- InChIKey: FJDKWDFWAXRBGQ-UHFFFAOYSA-N
- Inchi: 1S/C18H18O2/c1-4-12-10(2)18(20)9-16-14(12)6-5-13-11(3)17(19)8-7-15(13)16/h4,7-9,19-20H,1,5-6H2,2-3H3
- SMILES: OC1C(C)=C(C=C)C2=C(C=1)C1C=CC(=C(C)C=1CC2)O
Computed Properties
- Exact Mass: 266.130679813g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 266.130679813g/mol
- Heavy Atom Count: 20
- Complexity: 366
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.6
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Color/Form: Powder
juncuenin B Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TargetMol Chemicals | TN5701-5 mg |
Juncuenin B |
1161681-20-4 | 98% | 5mg |
¥ 4,040 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | J82730-5 mg |
juncuenin B |
1161681-20-4 | 5mg |
¥5760.0 | 2021-09-09 |
juncuenin B Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1161681-20-4)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
juncuenin B Related Literature
-
Bita Bayatsarmadi,Yao Zheng,Valeria Russo,Lei Ge,Carlo Spartaco Casari,Shi-Zhang Qiao Nanoscale, 2016,8, 18507-18515
-
Xiao-Peng He,Xi-Le Hu,Tony D. James,Juyoung Yoon,He Tian Chem. Soc. Rev., 2017,46, 6687-6696
-
Daniel T. W. Toolan,Simon Dowland,Jurjen F. Winkel,Jon R. Willmott,Zhilong Zhang,James Xiao,Anthony J. Petty, II,John E. Anthony,Neil C. Greenham,Richard H. Friend,Akshay Rao,Anthony J. Ryan J. Mater. Chem. C, 2022,10, 11192-11198
-
S. Rtimi,O. Baghriche,C. Pulgarin,R. Sanjines,J. Kiwi RSC Adv., 2012,2, 8591-8595
-
Dhermendra K. Tiwari,Shin-ichi Tanaka,Yasushi Inouye,Keiko Yoshizawa,Tomonobu M. Watanabe Mol. BioSyst., 2010,6, 2325-2331
-
7. Back cover
-
Shuangshuang Xie,Yuan Zhou,Weiguang Sun,Yulin Duan,Yi Guo,Zhengyi Shi,Xincai Hao,Changxing Qi,Yonghui Zhang Org. Chem. Front., 2021,8, 2280-2286
-
Yeonju Jeong,Kyo Min Hwang,Jae Hee Lee,Min Jeong Kwon,Wan Pyo Hong J. Mater. Chem. C, 2023,11, 10911-10922
-
Dengyu Pan,Jingchun Zhang,Zhen Li,Chao Wu,Xiumei Yan,Minghong Wu Chem. Commun., 2010,46, 3681-3683
1161681-20-4 (juncuenin B) Related Products
- 2171272-55-0(2-ethyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}butanoic acid)
- 2228342-19-4(methyl 2-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2-hydroxyacetate)
- 2138365-68-9(rac-(1R,2S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-2-phenylcyclopropane-1-carboxylic acid)
- 1780307-70-1(2-amino-1-(3-bromo-4-hydroxyphenyl)propan-1-one)
- 2171912-28-8(2-{4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylmethyl}phenol)
- 1935916-03-2(3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine)
- 2228093-14-7(tert-butyl N-3-(3-hydroxypropyl)oxolan-3-ylcarbamate)
- 2228352-35-8(tert-butyl N-{2-2-(aminooxy)ethyl-4-methoxyphenyl}carbamate)
- 2171163-46-3(2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,4-diazepan-1-yl}acetic acid)
- 1795184-97-2(4-(2-aminoethyl)-1,3-thiazol-2-amine hydrochloride)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
https://www.amadischem.com/

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk
http://www.tiananbio.com/index_en.html

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
